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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to improving the lightfastness of fabrics dyed with

C.I. Vat Red 10. The information is presented in a question-and-answer format to directly

address potential issues and provide actionable solutions.

Frequently Asked Questions (FAQs)
Q1: What is Vat Red 10 and what is its typical lightfastness?

C.I. Vat Red 10 is an anthraquinone-based vat dye known for its brilliant blue-toned red shade.

Its chemical formula is C₂₉H₁₄N₂O₅ and its CAS Number is 2379-79-5.[1] Generally, Vat Red
10 exhibits good to very good lightfastness, typically rated between 6 and 7 on the ISO 105-

B02 blue wool scale.[1] However, factors such as dye concentration, substrate, and the

presence of other chemicals can influence its ultimate lightfastness.

Q2: What causes the fading of Vat Red 10?

The fading of anthraquinone vat dyes like Vat Red 10 is primarily due to photodegradation.

This process is initiated by the absorption of UV radiation, which excites the dye molecules. In

the presence of oxygen and moisture, this leads to the formation of reactive oxygen species

(ROS), such as hydroxyl and superoxide radicals. These highly reactive species then attack

and break down the chromophoric structure of the dye molecule, causing the color to fade. This

photo-oxidative process is the primary mechanism of color loss.
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Photodegradation Pathway of Vat Red 10.

Q3: What are the primary methods for improving the lightfastness of Vat Red 10?

The most effective methods for enhancing the lightfastness of fabrics dyed with Vat Red 10
include:

Application of UV Absorbers: These compounds preferentially absorb harmful UV radiation

and dissipate it as harmless thermal energy, thereby protecting the dye molecules from

photodegradation. Benzotriazole and benzophenone derivatives are commonly used types.

Dyeing Process Optimization: Ensuring proper dyeing procedures, including complete

reduction of the dye, adequate fixation, and thorough soaping, can improve lightfastness by

removing unfixed dye particles that are more susceptible to fading.[2]

Use of Antioxidants: While less common for vat dyes, antioxidants can help to quench the

reactive oxygen species that contribute to photo-oxidative degradation.

Troubleshooting Guide
This guide addresses common issues encountered during experiments aimed at improving the

lightfastness of Vat Red 10.
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Problem Potential Cause(s) Recommended Solution(s)

Lower than expected

lightfastness rating after

dyeing.

1. Incomplete removal of

unfixed dye: Surface-level dye

particles are more prone to

fading.[2] 2. Low dye

concentration: Lighter shades

can exhibit lower lightfastness.

3. Improper oxidation:

Incomplete conversion of the

leuco form back to the

insoluble pigment can affect

fastness.

1. Ensure a thorough soaping

process at or near the boil to

remove all unfixed dye.[2] 2.

For higher lightfastness, aim

for deeper shades where

possible. 3. Optimize oxidation

conditions (e.g., pH,

temperature, oxidizing agent

concentration).

Uneven fading across the

fabric surface.

1. Uneven application of UV

absorber: This leads to

differential protection against

UV radiation. 2. Uneven

dyeing: Inconsistent dye

uptake results in areas with

lower dye concentration that

fade faster.

1. Ensure uniform padding or

exhaustion of the UV absorber.

Use a wetting agent in the

application bath to promote

even distribution. 2. Optimize

the dyeing process to ensure

level dyeing, paying attention

to temperature, time, and

circulation.

Yellowing of the fabric after UV

absorber treatment.

1. High curing temperature or

prolonged curing time:

Excessive heat can cause

some UV absorbers or the

fabric itself to yellow. 2.

Interaction with other finishing

agents: Certain softeners or

other chemicals can react with

the UV absorber and cause

discoloration.

1. Adhere strictly to the

recommended curing

temperature and time for the

specific UV absorber being

used. 2. Conduct compatibility

tests with all finishing agents

before bulk processing. Avoid

cationic softeners, which are

known to sometimes reduce

lightfastness and cause

yellowing.

UV absorber washes out,

leading to decreased

lightfastness over time.

Use of a non-reactive UV

absorber: These are only

physically bound to the fiber

Utilize a reactive UV absorber:

These form covalent bonds

with the cellulosic fibers of the
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and can be removed during

laundering.

cotton, providing excellent

durability to washing.

Experimental Protocols & Data
While specific quantitative data for the lightfastness improvement of Vat Red 10 is limited in

published literature, the following protocols and data for similar dyes and substrates provide a

strong indication of the expected efficacy of UV absorbers.

Protocol 1: Application of a Benzotriazole-Based UV
Absorber via Exhaust Method
This protocol is suitable for treating yarn or fabric pieces in a laboratory setting.

Materials:

Fabric dyed with Vat Red 10

Cationic UV absorber (e.g., a benzotriazole derivative)

Deionized water

Laboratory dyeing machine (e.g., Mathis Labomat)

pH meter

Procedure:

Place the dyed fabric into the dyeing vessel.

Prepare a treatment bath with a liquor ratio of 10:1.

Add the cationic UV absorber to the bath. A typical concentration is 2-4% on the weight of

the fabric (owf).

Set the pH of the bath to a suitable level for the specific UV absorber, typically in the slightly

acidic to neutral range.
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Ramp the temperature to 40-50°C and hold for 30-45 minutes with continuous circulation.

Cool the bath, rinse the fabric thoroughly with cold water, and air dry.

Preparation

Treatment

Finishing

Dyed Fabric

Load Fabric into Bath

Prepare Treatment Bath
(LR 10:1)

Add UV Absorber (2-4% owf) Adjust pH

Ramp to 40-50°C
Hold for 30-45 min

Cool Down

Rinse Thoroughly

Air Dry

Treated Fabric
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Exhaust Method Workflow for UV Absorber Application.

Protocol 2: Application of a Reactive Benzotriazole UV
Absorber via Pad-Dry-Cure Method
This method is suitable for continuous fabric treatment and offers high efficiency.

Materials:

Fabric dyed with Vat Red 10

Reactive benzotriazole UV absorber

Alkali (e.g., Sodium Carbonate)

Wetting agent

Padding mangle

Drying and curing oven

Procedure:

Prepare the Padding Liquor:

Dissolve the reactive UV absorber in water (e.g., 20-40 g/L).

Add a wetting agent (e.g., 1-2 g/L).

Add sodium carbonate (e.g., 10-20 g/L) to achieve a pH of 10-11.

Padding:

Pass the fabric through the padding liquor.

Squeeze the fabric through the padding mangle to achieve a wet pick-up of 70-80%.
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Drying:

Dry the padded fabric at 100-110°C for 1-2 minutes.

Curing:

Cure the fabric at 150°C for 3-5 minutes to facilitate the covalent bonding of the reactive

UV absorber to the cotton fibers.

Washing:

Thoroughly wash the cured fabric with hot and cold water to remove any unfixed UV

absorber and residual chemicals.

Dry the final fabric.

Dyed Fabric Padding with
UV Absorber Solution

Drying
(100-110°C)

Curing
(150°C) Washing Treated Fabric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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